Cas no 104443-43-8 (urdamycin C)
urdamycin C structure
Product Name:urdamycin C
CAS No:104443-43-8
MF:C51H60O19
MW:977.010717391968
CID:893573
PubChem ID:3086507
Update Time:2025-04-19
urdamycin C Chemical and Physical Properties
Names and Identifiers
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- urdamycin C
- (1R)-1,5-anhydro-2,6-dideoxy-3-O-{(2S,5S
- Benz(7,8)anthra(9,1-bc)pyran-2,6,13(10H)-trione, 5-(2,6-dideoxy-3-O-((2S-(2alpha,5beta,6beta))-5-((2,6-dideoxy-beta-D-arabino-hexopyranosyl)oxy)tetrahydro-6-methyl-2H-pyran-2-yl)-beta-D-arabino-hexopyranosyl)-9a,11,12,13a-tetrahydro-7,9a,11-trihydroxy-3-(4-hydroxyphenyl)-11-methyl-13a-((tetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl)oxy)-, (9aR-(9aalpha,11alpha,13aalpha(2S*,5S*,6S*)))-
- (3S,6R,8R)-15-[(2R,4R,5R,6R)-4-[(2S,5S,6S)-5-[(2S,4R,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-5-hydroxy-6-methyloxan-2-yl]-6,8,14-trihydroxy-3-[(2S,5S,6R)-5-hydroxy-6-methyloxan-2-yl]oxy-18-(4-hydroxyphenyl)-6-methyl-20-oxapentacyclo[11.7.1.02,11.03,8.017,21]henicosa-1(21),2(11),9,13,15,17-hexaene-4,12,19-trione
- 104443-43-8
-
- Inchi: 1S/C51H60O19/c1-21-30(53)10-12-37(64-21)70-51-35(55)19-49(5,61)20-50(51,62)15-14-27-42(51)47-40-29(39(48(60)69-47)25-6-8-26(52)9-7-25)16-28(46(59)41(40)45(27)58)33-18-34(44(57)24(4)63-33)68-36-13-11-32(22(2)65-36)67-38-17-31(54)43(56)23(3)66-38/h6-9,14-16,21-24,30-34,36-38,43-44,52-54,56-57,59,61-62H,10-13,17-20H2,1-5H3/t21-,22+,23-,24-,30+,31-,32+,33-,34-,36+,37+,38+,43-,44-,49+,50+,51+/m1/s1
- InChI Key: APMRFKHSHVYRKV-ISORPGPBSA-N
- SMILES: O([C@H]1CC[C@@H]([C@@H](C)O1)O)[C@]12C(C[C@@](C)(C[C@]1(C=CC1C(C3=C(C(=CC4=C(C5C=CC(=CC=5)O)C(=O)OC(=C34)C2=1)[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O)O[C@H]1CC[C@@H]([C@H](C)O1)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O)O)O)=O)O)O)=O
Computed Properties
- Exact Mass: 976.3729
- Monoisotopic Mass: 976.37287968g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 70
- Rotatable Bond Count: 8
- Complexity: 2360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 17
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 287Ų
Experimental Properties
- PSA: 286.89
urdamycin C Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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